Cas no 1246088-57-2 (4-Iodo-1,5-naphthyridin-3-ol)

• Product Name: 4-Iodo-1,5-naphthyridin-3-ol
• CAS No: 1246088-57-2
• MF: C₈H₅IN₂O
• MW: 272.042573690414
• MDL: MFCD17171342
• CID: 1077634
• PubChem ID: 329771918
• Update Time: 2025-06-09

4-Iodo-1,5-naphthyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-1,5-naphthyridin-3-ol
• AC1Q799E
• AG-L-58979
• CTK8A0686
• MolPort-015-157-193
• 4-iodo-5H-1,5-naphthyridin-3-one
• 1246088-57-2
• 4-Iodo-1,5-naphthyridin-3(5H)-one
• DB-349385
• AKOS015854009
• 4-Iodo-1,5-naphthyridin-3-ol, AldrichCPR
• DTXSID70678412
• WZB08857
• MFCD17171342

• MDL： MFCD17171342
• Inchi： 1S/C8H5IN2O/c9-7-6(12)4-11-5-2-1-3-10-8(5)7/h1-4,12H
• InChI Key： IIIXVGZRTWCKQJ-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C2C=CC=NC2=1)O

Computed Properties

• Exact Mass: 271.94466g/mol
• Monoisotopic Mass: 271.94466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46Ų

4-Iodo-1,5-naphthyridin-3-ol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 4-Iodo-1,5-naphthyridin-3-ol

Introduction to 4-Iodo-1,5-naphthyridin-3-ol (CAS No: 1246088-57-2)

4-Iodo-1,5-naphthyridin-3-ol, identified by its Chemical Abstracts Service (CAS) number 1246088-57-2, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the naphthyridine class, a structural motif known for its broad spectrum of biological activities and utility in drug design. The presence of an iodine substituent at the 4-position and a hydroxyl group at the 3-position introduces unique reactivity and functionalization possibilities, making it a valuable intermediate in synthetic chemistry and a potential candidate for further pharmacological exploration.

The molecular structure of 4-Iodo-1,5-naphthyridin-3-ol consists of a fused bicyclic system containing nitrogen atoms, which is a hallmark of naphthyridine derivatives. This structural framework is inherently stable yet flexible enough to accommodate various functional groups, enabling the design of molecules with tailored properties. The iodine atom, in particular, serves as a versatile handle for further chemical modifications, such as cross-coupling reactions, which are widely employed in the synthesis of complex organic molecules. These reactions are pivotal in constructing novel pharmacophores and are extensively utilized in modern drug discovery pipelines.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting specific biological pathways relevant to human health and disease. 4-Iodo-1,5-naphthyridin-3-ol has emerged as a promising scaffold due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. Its unique structural features make it an attractive building block for designing molecules that can modulate enzyme activity or receptor binding. For instance, derivatives of this compound have shown potential in inhibiting kinases and other enzymes implicated in cancer progression, inflammation, and infectious diseases.

One of the most compelling aspects of 4-Iodo-1,5-naphthyridin-3-ol is its role in the development of next-generation therapeutics. Researchers have leveraged its reactivity to generate libraries of compounds for high-throughput screening (HTS) campaigns. These efforts have led to the identification of lead structures with significant therapeutic promise. The hydroxyl group at the 3-position provides an opportunity for further derivatization, allowing chemists to fine-tune solubility, metabolic stability, and target specificity. Such modifications are critical for optimizing drug-like properties and ensuring efficacy in vivo.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds like naphthyridines in drug development. Their structural complexity and functional diversity make them ideal candidates for addressing unmet medical needs. 4-Iodo-1,5-naphthyridin-3-ol exemplifies this trend by serving as a versatile intermediate that can be transformed into more sophisticated molecules through well-established synthetic methodologies. The iodine atom facilitates palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are cornerstone techniques in medicinal chemistry.

Recent advances in computational chemistry have further accelerated the discovery process by enabling virtual screening and molecular modeling studies. These approaches allow researchers to predict the binding affinity of 4-Iodo-1,5-naphthyridin-3-ol derivatives to biological targets with high accuracy. By integrating experimental data with computational insights, scientists can rationalize structure-activity relationships (SAR) and guide the design of more potent and selective inhibitors. This synergy between experimental and computational methods has been instrumental in advancing projects toward clinical development.

The synthesis of 4-Iodo-1,5-naphthyridin-3-ol itself is a testament to the progress made in synthetic organic chemistry over recent decades. Modern synthetic routes have been optimized to achieve high yields and purity levels while minimizing environmental impact. Green chemistry principles are increasingly being applied to these processes, ensuring that the production of such intermediates aligns with sustainable practices. For example, catalytic methods that reduce waste generation and energy consumption are being prioritized in industrial-scale manufacturing.

In conclusion,4-Iodo-1,5-naphthyridin-3-ol (CAS No: 1246088-57-2) represents a fascinating compound with immense potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this scaffold,4-Iodo-1,5-naphthyridin-3-ol is poised to play a crucial role in shaping the future of drug discovery and development.